Cas no 1261268-77-2 (2-Hydroxy-4-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-Hydroxy-4-(trifluoromethyl)nicotinonitrile
• CAS No: 1261268-77-2
• Molecular Formula: C₇H₃N₂OF₃
• Molecular Weight: 188.10672
• MDL: MFCD18375269
• CID: 1056435
• PubChem ID: 69568658

2-Hydroxy-4-(trifluoromethyl)nicotinonitrile Properties

Names and Identifiers

• 2-Hydroxy-4-(trifluoromethyl)nicotinonitrile
• 2-Hydroxy-4-(trifluoromethyl)pyridine-3-carbonitrile
• 2-Oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile
• SCHEMBL5794988
• 1,2-Dihydro-2-oxo-4-(trifluoromethyl)-3-pyridinecarbonitrile
• MFCD18375269
• 3-cyano-4-trifluoromethyl-2(1h)-pyridone
• BS-49993
• DB-062444
• AKOS022183180
• E73962
• SB54388
• TXEHLXWMOPYFFF-UHFFFAOYSA-N
• 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4-(trifluoromethyl)-
• CS-0196641
• A889695
• 2-oxo-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• 1261268-77-2

• MDL： MFCD18375269
• InChIKey： TXEHLXWMOPYFFF-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H3F3N2O/c8-7(9,10)5-1-2-12-6(13)4(5)3-11/h1-2H,(H,12,13)
• SMILES： C1=C(C(=C(N=C1)O)C#N)C(F)(F)F

Computed Properties

• Exact Mass: 188.01974721g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.01974721g/mol
• Heavy Atom Count: 13
• Complexity: 356
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Boiling Point: 262 ºC
• Flash Point: 112 ºC
• Density: 1.48